2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide

• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 2-(2-propan-2-ylphenoxy)-N-[4-(pyridin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C22H23N3O4S/c1-16(2)19-7-3-4-8-20(19)29-15-22(26)24-17-10-12-18(13-11-17)30(27,28)25-21-9-5-6-14-23-21/h3-14,16H,15H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: ANHTYHMKKWPQBA-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=N3

Description

2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide, also known as compound 1, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is a potent inhibitor of protein kinase B (PKB), which is a key enzyme involved in several cellular processes such as cell proliferation, survival, and metabolism.

Scientific Research Applications

Compound 1 has been widely studied for its potential applications in various fields of scientific research, including cancer, diabetes, and neurodegenerative diseases. In cancer research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has shown promising results as a potential therapeutic agent for several types of cancer, including breast, lung, and prostate cancer. In diabetes research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has been shown to improve glucose metabolism and insulin sensitivity in animal models. In neurodegenerative disease research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has been shown to have neuroprotective effects and improve cognitive function in animal models.

Mechanism of Action

Compound 1 acts as a potent inhibitor of PKB, which is a key enzyme involved in several cellular processes such as cell proliferation, survival, and metabolism. By inhibiting PKB, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 can block the downstream signaling pathways that are involved in these cellular processes, leading to the inhibition of cancer cell growth, improvement of glucose metabolism and insulin sensitivity, and neuroprotection.
Biochemical and physiological effects:
Compound 1 has been shown to have several biochemical and physiological effects in various animal models. In cancer research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has been shown to inhibit cancer cell growth and induce apoptosis (programmed cell death) in cancer cells. In diabetes research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has been shown to improve glucose metabolism and insulin sensitivity in animal models. In neurodegenerative disease research, 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 has been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 in lab experiments is its potent inhibitory activity against PKB, which makes it a valuable tool for studying the downstream signaling pathways that are involved in several cellular processes. However, one of the limitations of using 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 is its potential toxicity, which requires careful handling and dosing in lab experiments.

Future Directions

There are several future directions for the research on 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1. One direction is to investigate its potential applications in other fields of scientific research, such as inflammation and cardiovascular diseases. Another direction is to develop more potent and selective inhibitors of PKB based on the structure of 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1. Additionally, the development of novel drug delivery systems for 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 could improve its bioavailability and reduce its potential toxicity in vivo.

Synthesis Methods

The synthesis of 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 involves the reaction of 2-isopropylphenol with 4-[(2-pyridinylamino)sulfonyl]aniline in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid and acetic anhydride to obtain 2-(2-isopropylphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide 1 in high yield and purity.